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Compound of Interest

Compound Name:
3-Cyano-5-methoxyisonicotinic

acid

CAS No.: 1138444-09-3

Cat. No.: B1421137

Get Quote

Part 1: Molecular Anatomy & Physicochemical
Profile[1][2]
3-Cyano-5-methoxyisonicotinic acid represents a "privileged scaffold" in medicinal

chemistry.[1][2][3] Its structure is characterized by a dense functionalization around the pyridine

core, creating a steric and electronic environment ideal for highly specific enzyme inhibition

(e.g., metalloenzymes, kinases).

Structural Definition
IUPAC Name: 3-cyano-5-methoxypyridine-4-carboxylic acid[1][2][3]

Core Scaffold: Isonicotinic acid (Pyridine-4-carboxylic acid)[1][2][3]

Substituents:

Position 3: Cyano group (-CN); acts as a hydrogen bond acceptor and dipole modulator.[2]

[3]
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Position 5: Methoxy group (-OCH

); provides lipophilic bulk and weak electron donation.[2][3]

Position 4: Carboxylic acid (-COOH); the primary acidic pharmacophore, often serving as

a "warhead" for salt bridges or metal chelation.[2][3]

Physicochemical Properties (Predicted)
The juxtaposition of an electron-withdrawing cyano group and an electron-donating methoxy

group creates a unique "push-pull" electronic system across the ring.[1][2][3]

Property Value (Predicted)
Significance in Drug
Design

Molecular Weight ~178.14 g/mol

Fragment-based drug

discovery (FBDD) compliant.[1]

[2][3]

cLogP 0.2 – 0.8
Low lipophilicity; high aqueous

solubility potential.[2][3]

pKa (Acid) 2.8 – 3.2

Stronger acid than benzoic

acid due to the electron-

withdrawing -CN and pyridine

N.

TPSA ~85 Å²

High polar surface area

relative to size; suggests

limited passive BBB

permeability without

derivatization.[2][3]

Rotatable Bonds 2
Rigid core; low entropic

penalty upon binding.[2][3]

Pharmacophore Mapping
The molecule functions as a bidentate or tridentate ligand.[2][3] In metalloenzyme targets (e.g.,

histone demethylases or HIF prolyl hydroxylases), the nitrogen of the pyridine and the
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carboxylic acid often form a chelation axis. The 3-cyano group introduces a "steric buttress"

effect, forcing the carboxylic acid out of planarity, which can enhance selectivity for specific

pocket shapes.

Part 2: Synthetic Methodologies
Synthesizing 3,5-disubstituted isonicotinic acids is non-trivial because the 3 and 5 positions are

meta to the pyridine nitrogen, rendering them deactivated toward nucleophilic aromatic

substitution (

).[2] Therefore, transition-metal catalysis is the requisite pathway.[1][2]

Retrosynthetic Analysis
The most robust route disconnects the molecule at the C-CN and C-O bonds, tracing back to a

3,5-dihaloisonicotinic acid precursor.[1]

Figure 1: Retrosynthetic Logic Disconnecting at C3 and C5

3-Cyano-5-methoxy-
isonicotinic acid

3-Bromo-5-methoxy-
isonicotinic ester

Hydrolysis3,5-Dibromoisonicotinic
acid

1. Methoxylation
2. Cyanation

Click to download full resolution via product page

Protocol: Step-by-Step Synthesis
Precursor: 3,5-Dibromoisonicotinic acid (Commercial CAS: 13959-02-9).[1][2][3]

Step A: Esterification (Protection)
Rationale: The carboxylic acid must be protected to prevent catalyst poisoning during cross-

coupling.[2]

Dissolve 3,5-dibromoisonicotinic acid in MeOH.

Add catalytic

(or
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dropwise at 0°C).[2][3]

Reflux for 4-6 hours.

QC Check: TLC (Hexane/EtOAc 4:1) shows disappearance of the acid spot.[2]

Step B: Regioselective Methoxylation (Buchwald-Hartwig Type)
Rationale: While

is slow, Pd-catalyzed C-O coupling is efficient.[1][2][3]

Reagents: Methyl 3,5-dibromoisonicotinate (1.0 eq), MeOH (solvent/nucleophile),

(2.0 eq).

Catalyst:

(2 mol%) and ligand Xantphos or RockPhos (4 mol%).[2][3]

Conditions: Heat to 80°C under

for 12 hours.

Mechanism: Pd(0) inserts into the C-Br bond.[2][3] The bulky ligand prevents double

substitution, allowing isolation of the mono-methoxy, mono-bromo intermediate.[1]

Step C: Cyanation (Rosenmund-von Braun or Pd-Catalyzed)
Rationale:[1][2][3] Converting the remaining aryl bromide to a nitrile.[2][3]

Reagents: Methyl 3-bromo-5-methoxyisonicotinate (1.0 eq),

(0.6 eq).

Catalyst:

(5 mol%) or

/dppf.

Solvent: DMF (anhydrous), degassed.
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Conditions: Microwave irradiation at 120°C for 1 hour or thermal heating at 100°C for 16

hours.

Safety Note: Use a dedicated cyanide waste stream.

is safer than NaCN but still releases HCN under acidic conditions.[2]

Step D: Controlled Hydrolysis
Rationale: The nitrile group is sensitive to hydrolysis (forming an amide).[2][3] Mild conditions

are required to hydrolyze only the ester.[2][3]

Reagents: LiOH (1.1 eq) in THF/Water (1:1).

Conditions: Stir at 0°C to Room Temperature. Monitor closely by LC-MS.

Workup: Acidify carefully to pH 3-4 with 1M HCl. The zwitterionic product often precipitates.

[2][3]

Part 3: Structural Biology & Mechanism of Action
In drug discovery, this scaffold is often utilized to target active site metals (Fe, Zn, Mn).[2] The

diagram below illustrates the binding mode hypothesis for a generic metalloenzyme (e.g., KDM

or HIF-PH).
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Figure 2: Bidentate Chelation and Pharmacophore Interactions
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Expert Insight: The "Orthogonal" Effect
The 3-cyano group is not merely a binding element; it induces an electronic dipole orthogonal

to the pyridine ring axis.[3] In kinase inhibitors, this vector can orient the molecule to pick up

specific backbone interactions in the hinge region, while the 5-methoxy group fills the

hydrophobic "gatekeeper" pocket.

Part 4: Quality Control & Characterization[1][2]
Trustworthy data is the bedrock of chemical biology.[3] The following spectral signatures

validate the structure.

Nuclear Magnetic Resonance (NMR)
H NMR (400 MHz, DMSO-
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):

13.5 ppm (br s, 1H): Carboxylic acid proton.[2]

8.65 ppm (s, 1H): Pyridine H2 (between N and CN).[2]

8.45 ppm (s, 1H): Pyridine H6 (between N and OMe).[2]

3.95 ppm (s, 3H): Methoxy group.[2]

Note: The absence of coupling constants (

) confirms the 3,5-disubstitution pattern (isolated protons).[2]

Infrared Spectroscopy (IR)
~2230 cm

: Sharp, distinct band characteristic of the Nitrile (

) stretch.[2]

~1710 cm

: Carbonyl (

) stretch of the carboxylic acid.[2]

~1580 cm

: Pyridine ring skeletal vibrations.[1][2]

Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI), Negative Mode (due to the carboxylic acid).[2][3]

Expected m/z: [M-H]

= 177.1.[2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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